Cas no 849414-07-9 (2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]-)

2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]-, is a heterocyclic compound featuring a thiazolidinethione core functionalized with a benzotriazole moiety. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly as a versatile intermediate for constructing complex heterocyclic systems. The presence of both sulfur and nitrogen-containing groups enhances its potential as a ligand or catalyst in coordination chemistry. Its stability under various conditions allows for broad applicability in pharmaceutical and agrochemical research. The compound’s distinct electronic properties also make it suitable for studying reaction mechanisms or developing novel materials. Careful handling is advised due to its potential sensitivity.
2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]- structure
849414-07-9 structure
Product Name:2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]-
CAS No:849414-07-9
MF:C13H16N4S2
MW:292.422939300537
CID:4224220
PubChem ID:44890256
Update Time:2025-08-05

2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]-
    • 3-[1-(1H-1,2,3-Benzotriazol-1-yl)butyl]-1,3-thiazolidine-2-thione
    • 3-(1-(1H-Benzo[d][1,2,3]triazol-1-yl)butyl)thiazolidine-2-thione
    • 849414-07-9
    • starbld0029367
    • 3-[1-(benzotriazol-1-yl)butyl]-1,3-thiazolidine-2-thione
    • Inchi: 1S/C13H16N4S2/c1-2-5-12(16-8-9-19-13(16)18)17-11-7-4-3-6-10(11)14-15-17/h3-4,6-7,12H,2,5,8-9H2,1H3
    • InChI Key: FYYPTWJZGOVDLH-UHFFFAOYSA-N
    • SMILES: S1CCN(C(N2C3=CC=CC=C3N=N2)CCC)C1=S

Computed Properties

  • Exact Mass: 292.08163887Da
  • Monoisotopic Mass: 292.08163887Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 91.3Ų

2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1233176-10mg
3-[1-(1H-1,2,3-Benzotriazol-1-yl)butyl]-1,3-thiazolidine-2-thione
849414-07-9 95%
10mg
$300 2024-06-05
eNovation Chemicals LLC
Y1233176-50mg
3-[1-(1H-1,2,3-Benzotriazol-1-yl)butyl]-1,3-thiazolidine-2-thione
849414-07-9 95%
50mg
$1030 2024-06-05
eNovation Chemicals LLC
Y1233176-10mg
3-[1-(1H-1,2,3-Benzotriazol-1-yl)butyl]-1,3-thiazolidine-2-thione
849414-07-9 95%
10mg
$315 2025-02-27
eNovation Chemicals LLC
Y1233176-50mg
3-[1-(1H-1,2,3-Benzotriazol-1-yl)butyl]-1,3-thiazolidine-2-thione
849414-07-9 95%
50mg
$1090 2025-02-27
1PlusChem
1P01EY8J-10mg
3-[1-(1H-1,2,3-Benzotriazol-1-yl)butyl]-1,3-thiazolidine-2-thione
849414-07-9 95%
10mg
$168.00 2024-04-21
1PlusChem
1P01EY8J-50mg
3-[1-(1H-1,2,3-Benzotriazol-1-yl)butyl]-1,3-thiazolidine-2-thione
849414-07-9 95%
50mg
$671.00 2024-04-21
A2B Chem LLC
AX76371-10mg
3-[1-(1H-1,2,3-Benzotriazol-1-yl)butyl]-1,3-thiazolidine-2-thione
849414-07-9 95%
10mg
$135.00 2024-04-19
A2B Chem LLC
AX76371-50mg
3-[1-(1H-1,2,3-Benzotriazol-1-yl)butyl]-1,3-thiazolidine-2-thione
849414-07-9 95%
50mg
$595.00 2024-04-19
eNovation Chemicals LLC
Y1233176-10mg
3-[1-(1H-1,2,3-Benzotriazol-1-yl)butyl]-1,3-thiazolidine-2-thione
849414-07-9 95%
10mg
$315 2025-02-21
eNovation Chemicals LLC
Y1233176-50mg
3-[1-(1H-1,2,3-Benzotriazol-1-yl)butyl]-1,3-thiazolidine-2-thione
849414-07-9 95%
50mg
$1090 2025-02-21

Additional information on 2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]-

2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]- (CAS No. 849414-07-9): A Comprehensive Overview

2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]- (CAS No. 849414-07-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-[1-(1H-benzotriazol-1-yl)butyl]-2-thiazolidinethione, belongs to the class of thiazolidinethiones, which are characterized by their thiazolidine ring and thione functionality. The presence of the benzotriazole moiety imparts additional chemical and biological properties, making it a valuable candidate for various applications.

The structure of 2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]- is defined by its thiazolidine ring, which is fused with a thione group, and the substitution at the 3-position with a butyl group carrying a benzotriazole moiety. This specific arrangement of functional groups provides the compound with unique chemical reactivity and biological activity. The benzotriazole group is known for its excellent chelating properties and its ability to form stable complexes with various metal ions, which can be leveraged in medicinal chemistry applications.

In recent years, 2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]- has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases characterized by oxidative stress and inflammation. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 3-[1-(1H-benzotriazol-1-yl)butyl]-2-thiazolidinethione effectively scavenges free radicals and inhibits the production of pro-inflammatory cytokines in vitro.

Beyond its antioxidant and anti-inflammatory effects, 2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]- has also shown potential in the field of neuroprotection. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neuronal cells from oxidative damage and apoptosis induced by neurotoxic agents such as amyloid-beta peptides. These findings suggest that 3-[1-(1H-benzotriazol-1-yl)butyl]-2-thiazolidinethione may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic properties of 2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]- have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]- has been explored for its use in materials science and catalysis. The benzotriazole moiety's ability to form stable complexes with metal ions has led to its application in the development of novel catalysts for organic synthesis. For example, researchers at the University of Cambridge have developed a series of metal complexes containing 3-[1-(1H-benzotriazol-1-yl)butyl]-2-thiazolidinethione as ligands, which exhibit high catalytic activity in various organic transformations.

The synthesis of 2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]- involves several well-established chemical reactions. One common synthetic route involves the condensation of thioglycolic acid with an appropriate amine to form the thiazolidine ring, followed by substitution with a benzotriazole-containing butyl group. This synthetic approach allows for the preparation of high-purity material suitable for both research and industrial applications.

Despite its promising properties and potential applications, further research is needed to fully understand the mechanisms underlying the biological activity of 2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]-. Ongoing studies are focused on elucidating its mode of action at the molecular level and optimizing its structure to enhance its therapeutic efficacy while minimizing potential side effects.

In conclusion, 2-Thiazolidinethione, 3-[1-(1H-benzotriazol-1-yl)butyl]- (CAS No. 849414-07-9) is a multifaceted compound with significant potential in medicinal chemistry, materials science, and catalysis. Its unique structure and chemical properties make it a valuable tool for researchers and a promising candidate for drug development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in various scientific disciplines.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.